Stephania japonica
Plant Description
Stephania japonica, commonly known as Japanese Stephania, is a perennial vine valued in traditional medicine. Its roots are rich in alkaloids, particularly tetrandrine and fangchinoline, which are recognized for their anti-inflammatory, analgesic, and antitussive properties. Traditionally used to alleviate pain, reduce swelling, and treat respiratory ailments, this plant is a subject of ongoing pharmacognostic research into its potential therapeutic applications, including immunomodulatory and antineoplastic effects.
Geographic Distribution
Distributed in China, Japan, Korea, Vietnam, Laos, Cambodia, Thailand, Myanmar, India, Nepal, Bhutan, Bangladesh, Sri Lanka, Malaysia, Indonesia, Philippines, Papua New Guinea, and northern Australia. In China, it is found in the provinces of East China, Central China, South China, and Southwest China.
